molecular formula C7H6ClNO3 B060417 4-Chloro-3-methoxypyridine-2-carboxylic acid CAS No. 170621-86-0

4-Chloro-3-methoxypyridine-2-carboxylic acid

Cat. No. B060417
M. Wt: 187.58 g/mol
InChI Key: HRIXILRILGXVGH-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to 4-Chloro-3-methoxypyridine-2-carboxylic acid often involves multi-step chemical reactions. For instance, the synthesis of 4-methoxy-2,3,5-trimethylpyridine, a compound with a similar methoxy and pyridine structure, demonstrates a complex synthesis route. This route includes condensation reactions, reaction with phosphoryl chloride, hydrogenolysis, and substitution reactions, showcasing the intricate methods needed to introduce specific functional groups onto the pyridine ring (Mittelbach et al., 1988).

Scientific Research Applications

  • 2-Chloro-4-methoxypyridine-3-boronic acid :

    • Application: This compound is used as a building block in organic synthesis .
  • 4-Methoxypyridine :

    • Application: This compound was used as a starting reagent for the stereocontrolled synthesis of (±)-pumiliotoxin C and (±)-lasubine II. It was also used in an efficient construction of dihyropyridin-4-ones, which serves as potential ligands for neuronal nicotinic acetycholine receptors .
  • 2-Chloro-3,5-dimethyl-4-methoxypyridine hydrochloride :

    • Application: This compound has been shown to have anti-inflammatory activity, and has been used in studies of Alzheimer’s disease and Parkinson’s disease.
  • 2-Chloro-4-methoxypyridine-3-boronic acid :

    • Application: This compound is used as a building block in organic synthesis .
  • Catalytic protodeboronation of pinacol boronic esters :

    • Application: This process allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation. The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol. The protodeboronation was further used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B .
  • 2-Methylpyridine-3-carboxylic acid :

    • Application: This compound was used in synthesis of 1,8-dioxo-1,2,7,8-tetrahydro-2,7,10-triaza-anthracene-4,5-dicarbaldehydes (DOTTADs) and their imines. It was also used in synthesis of 7,7-dichloro-5,7-dihydro-thieno [3,4- b ]pyridin-5-one .
  • Metal-Catalyzed Cross-Coupling Reactions in the Decoration of Pyridines :

    • Application: Cross-coupling reactions involving pyridine derivatives are discussed for both approaches involving pyridine as organometal or as (pseudo)halide species . Highly functionalized pyridines, including aryl and heteroaryl substituted derivatives, are among the most prevalent heterocycles encountered in natural products, pharmaceutical and agrochemical industry, as well as in material science .
    • Method: The specific methods of application or experimental procedures would depend on the context of the synthesis. Typically, cross-coupling reactions have been applied on heterocyclic systems and, naturally, also on pyridine with a substantial number of examples being reported .
  • 2-Chloro-4-methoxypyridine-3-boronic acid :

    • Application: This compound is used as a building block in organic synthesis .
  • 4-Methoxypyridine :

    • Application: This compound was used as a starting reagent for the stereocontrolled synthesis of (±)-pumiliotoxin C and (±)-lasubine II. It was also used in an efficient construction of dihyropyridin-4-ones, which serves as potential ligands for neuronal nicotinic acetycholine receptors .

Safety And Hazards

The safety and hazards of “4-Chloro-3-methoxypyridine-2-carboxylic acid” are not directly available. However, it is generally advised to avoid breathing dust/fume/gas/mist/vapors/spray of chemical compounds. In case of skin contact, it is recommended to wash with plenty of soap and water. If irritation persists, seek medical attention1.


properties

IUPAC Name

4-chloro-3-methoxypyridine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClNO3/c1-12-6-4(8)2-3-9-5(6)7(10)11/h2-3H,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRIXILRILGXVGH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CN=C1C(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90628934
Record name 4-Chloro-3-methoxypyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90628934
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-3-methoxypyridine-2-carboxylic acid

CAS RN

170621-86-0
Record name 4-Chloro-3-methoxy-2-pyridinecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=170621-86-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Chloro-3-methoxypyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90628934
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-chloro-3-methoxypyridine-2-carboxylic acid
Source European Chemicals Agency (ECHA)
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
MJ Fray, AT Gillmore, MS Glossop… - … Process Research & …, 2010 - ACS Publications
… 5-Bromo-4-chloro-3-methoxypyridine-2-carboxylic acid readily decarboxylates at only 120 C… 5-Bromo-4-chloro-3-methoxypyridine-2-carboxylic acid readily decarboxylates at only 120 C…
Number of citations: 24 pubs.acs.org

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